Cas no 1379315-58-8 (2-Acetylbenzo[b]thiophene-5-carbonitrile)

• Product Name: 2-Acetylbenzo[b]thiophene-5-carbonitrile
• CAS No: 1379315-58-8
• MF: C₁₁H₇NOS
• MW: 201.244381189346
• CID: 2194204
• Update Time: 2023-08-07

2-Acetylbenzo[b]thiophene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Acetylbenzobthiophene-5-carbonitrile
• 2-acetyl-1-benzothiophene-5-carbonitrile
• 2-acetylbenzo[b]thiophene-5-carbonitrile
• 2-Acetylbenzo[b]thiophene-5-carbonitrile

• Inchi： 1S/C11H7NOS/c1-7(13)11-5-9-4-8(6-12)2-3-10(9)14-11/h2-5H,1H3
• InChI Key： KRWKXIWOVVQPNH-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 201.025
• Monoisotopic Mass: 201.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1